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Compound of Interest

Compound Name: Propyzamide

Cat. No.: B133065 Get Quote

This technical support center provides researchers, scientists, and professionals in drug

development with essential information regarding the tank mixture compatibility of

propyzamide with other herbicides. Below you will find frequently asked questions and

troubleshooting guides to assist in your experimental design and execution.

Frequently Asked Questions (FAQs)
Q1: What is propyzamide and how does it work?

A1: Propyzamide is a selective, systemic herbicide belonging to the amide (or benzamide)

chemical family.[1] It is classified as a Group 3 (formerly Group K1 or D) herbicide, which acts

by inhibiting mitosis (cell division) in plants.[1][2][3] Propyzamide is primarily absorbed by the

roots of weeds from the soil and then translocated upwards.[1] It forms a chemical layer in the

upper soil zone, affecting susceptible weeds as they germinate or their roots grow through this

zone. This mode of action makes it effective for pre-emergence and early post-emergence

control of many grass and certain broadleaf weeds. Due to its unique multi-site mode of action,

there is no known resistance to propyzamide in Europe, making it a valuable tool in resistance

management programs.

Q2: With which types of herbicides is propyzamide generally compatible for tank mixing?

A2: Propyzamide is compatible with a range of knockdown and pre-emergent herbicides and

insecticides. However, compatibility can be conditional, and it is crucial to always consult the
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product labels of both propyzamide and the potential tank mix partner. A jar test is always

recommended to confirm physical compatibility before mixing in a sprayer.

Q3: Are there any herbicides that are explicitly incompatible with propyzamide?

A3: Yes, product labels for propyzamide consistently warn against tank mixing with any

products containing the active constituent MCPA. Additionally, some studies suggest that tank

mixing propyzamide with carbetamide may lead to poorer blackgrass control than applying

propyzamide alone or in sequence.

Q4: What is the correct order for mixing propyzamide with other herbicides in a tank?

A4: The mixing order is critical to prevent physical incompatibility issues like nozzle blockages.

When using a water-dispersible granule (WDG) or wettable powder (WP) formulation of

propyzamide, it is essential that the propyzamide is fully suspended in the water before

adding any other herbicides, insecticides, or surfactants. The general recommended procedure

is to first pre-mix the propyzamide granules in a smaller vessel to ensure they are fully

dissolved before adding them to the main spray tank which should be partially filled with water

and have its agitation system running.

Q5: What are the signs of physical and biological incompatibility in a tank mixture?

A5:

Physical incompatibility is often visible and can manifest as the formation of gels, scum,

solids that settle to the bottom of the tank, or a mixture that gives off heat. These issues can

lead to clogged nozzles and filters.

Biological incompatibility may not be immediately apparent. It can result in either:

Antagonism: The weed control efficacy of the mixture is less than the expected effect of

the individual herbicides applied alone.

Synergism: The weed control is greater than the sum of the effects of the individual

herbicides. This can sometimes lead to unintended crop damage.
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Issue 1: Nozzle or Filter Blockage During Application

Possible Cause: Physical incompatibility of the tank mix partners, or improper mixing

procedure. Some tank mixes are "conditional," meaning they require vigorous and

continuous agitation to prevent settling and blockages.

Immediate Action:

Stop spraying immediately.

If the product has started to settle, stop recirculation, remove and clean all filters.

Resume recirculation at the fastest possible rate to try and resuspend the product.

Preventative Measures:

Always perform a jar test before mixing a new combination of products.

Adhere strictly to the recommended mixing order: ensure propyzamide (especially WDG

formulations) is fully in suspension before adding other products.

Fill the spray tank to at least 50% with water before adding the first product.

Maintain continuous and vigorous agitation throughout the entire mixing and spraying

process.

Issue 2: Reduced Weed Control Efficacy (Antagonism)

Possible Cause: A biological antagonism between propyzamide and the tank mix partner

may be reducing the overall effectiveness. For example, some studies have shown that tank-

mixing half rates of propyzamide and carbetamide resulted in poorer blackgrass control

than a full rate of propyzamide alone.

Troubleshooting Steps:

Review the product labels of all tank mix partners for any statements regarding

antagonism.
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Consider the weed species being targeted; some herbicides may antagonize the activity of

others on specific weeds.

For future applications, consider applying the herbicides sequentially rather than as a tank

mix, allowing a few days between applications.

Consult with a local agronomist or technical representative for advice on alternative tank

mix partners.

Issue 3: Unexpected Crop Injury (Phytotoxicity)

Possible Cause: A synergistic interaction between propyzamide and a tank mix partner may

have increased the herbicidal activity to a level that is damaging to the crop.

Troubleshooting Steps:

Document the extent of the injury and the environmental conditions at the time of

application.

Check the crop staging and application timing recommendations on all product labels.

Before applying any new tank mix to a large area, it is advisable to test it on a small,

representative section of the crop to observe for any adverse effects.

Data Presentation
Table 1: Propyzamide Tank Mix Compatibility Summary
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Tank Mix Partner
(Active Ingredient)

Herbicide Group
Compatibility
Rating

Notes

Various knockdown

and pre-emergent

herbicides

Various Compatible

Always confirm

specific product

compatibility and

perform a jar test.

Various insecticides Various Compatible

Propyzamide must be

in suspension before

adding insecticides.

Various surfactants Adjuvant Compatible

Add after

propyzamide is fully

suspended and before

any emulsifiable

concentrates.

Trifluralin (4Farmers

brand)
3 (K1) Compatible

Reports of issues with

non-4Farmers

trifluralin formulations

have been noted.

Aminopyralid 4 (O) Synergistic

A patent has been

filed for a synergistic

composition of

propyzamide and

aminopyralid.

Carbetamide 23 (N)
Conditional / Not

Recommended

Trials have shown that

a tank mix may

provide poorer control

of blackgrass than

propyzamide alone or

in sequence.

MCPA 4 (O) Incompatible

DO NOT mix with any

products containing

MCPA.
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Experimental Protocols
Protocol 1: Physical Compatibility Assessment (Jar Test)

A jar test is a crucial preliminary step to determine if products are physically compatible in a

spray solution.

Materials:

A clean, clear glass jar with a lid (at least 1-quart or 1-liter capacity).

The same water source that will be used for the actual spray application.

Samples of all herbicides, adjuvants, and other products to be tank-mixed.

Accurate measuring devices (e.g., graduated cylinders, syringes, or measuring spoons) for

small volumes.

Personal Protective Equipment (PPE) as specified on the product labels.

Methodology:

Read all product labels: Before starting, carefully read the labels of all products to be mixed

for any specific instructions or warnings regarding tank mixing.

Calculate scaled volumes: Determine the correct amount of each product to add to the jar to

replicate the proportions that will be used in the full-scale spray tank. A common scaling

factor is to use ratios (e.g., if the application rate is 1 pint per 100 gallons, this scales down

to approximately 1 teaspoon per gallon).

Add carrier: Fill the jar approximately half full with the carrier water.

Follow the correct mixing order: Add the products to the jar one at a time, following the

prescribed mixing order (often remembered by the acronym WALES or APPLES). For

propyzamide (a WDG), it would be one of the first products added.

Wettable powders and Water-dispersible Granules (like Propyzamide WDG)
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Agitate thoroughly.

Liquid flowables and Suspension concentrates.

Emulsifiable concentrates.

Solutions and Surfactants.

Agitate between additions: After adding each product, cap the jar and shake it gently to

ensure it is thoroughly mixed before adding the next product.

Complete the mixture: Add the remaining water to reach the final scaled volume.

Observe the results: Vigorously shake the final mixture for about 30 seconds to simulate tank

agitation. Then, let the jar stand for 15 to 30 minutes and observe for any signs of

incompatibility such as:

Formation of flakes, crystals, or sludge.

Separation into layers.

Gelling or thickening of the mixture.

Excessive foaming.

The solution becoming hot.

Final check: If no incompatibility is observed, shake the jar again and check if the mixture

remains stable. If precipitates or gels form that do not redisperse, the mixture is physically

incompatible and should not be used.

Protocol 2: Biological Efficacy Assessment (Field Trial)

Determining biological antagonism or synergism requires controlled field experiments. A jar test

will not provide this information. The following is a generalized workflow for such a trial.
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Planning & Setup

Application

Data Collection & Analysis

Define Objectives
(Target Weeds, Crop)

Select Treatments:
- Propyzamide Alone

- Partner Herbicide Alone
- Tank Mixture

- Untreated Control

Design Experiment
(e.g., Randomized Complete Block)

Select & Prepare Field Site

Calibrate Sprayer

Apply Treatments
at Correct Crop/Weed Stage

Assess Weed Control
(% Efficacy)

Assess Crop Phytotoxicity

Analyze Data Statistically
(e.g., Colby's Method)

Interpret Results:
Antagonism, Synergism, or Additivity

Click to download full resolution via product page

Caption: Experimental workflow for a field efficacy trial.
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Logical Relationships
The following diagram illustrates a logical workflow for troubleshooting common issues

encountered when preparing and using propyzamide tank mixtures.
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Planning a Propyzamide
Tank Mixture

Perform Jar Test

Physical Incompatibility Observed
(Gels, Solids, Separation)

No

Mixture is Physically Compatible

Yes

STOP: Do Not Tank Mix.
Consider Sequential Application

or Alternative Partner.
Proceed with Tank Mixing

Follow Correct Mixing Procedure:
1. Fill tank 50% with water

2. Start agitation
3. Add Propyzamide (pre-slurry)

4. Add other products per WALES
5. Maintain constant agitation

Application Issue?

No Issues During Application

No

Nozzle/Filter Blockage

Yes

Evaluate Weed Control Efficacy

Troubleshoot Blockage:
- Stop & clean filters
- Increase agitation

- Review mixing procedure

Poor Weed Control

Observed

Effective Weed Control

Expected

Investigate Antagonism:
- Review product labels

- Consider sequential application
for future use

Successful Application

Click to download full resolution via product page

Caption: Troubleshooting workflow for propyzamide tank mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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